Methyl 7-mercapto-2-methoxyquinoline-3-carboxylate
Description
Methyl 7-mercapto-2-methoxyquinoline-3-carboxylate is a useful research compound. Its molecular formula is C12H11NO3S and its molecular weight is 249.29 g/mol. The purity is usually 95%.
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Properties
CAS No. |
95903-63-2 |
|---|---|
Molecular Formula |
C12H11NO3S |
Molecular Weight |
249.29 g/mol |
IUPAC Name |
methyl 2-methoxy-7-sulfanylquinoline-3-carboxylate |
InChI |
InChI=1S/C12H11NO3S/c1-15-11-9(12(14)16-2)5-7-3-4-8(17)6-10(7)13-11/h3-6,17H,1-2H3 |
InChI Key |
OMEKDSOPAQTUMQ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C2C=CC(=CC2=N1)S)C(=O)OC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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